(1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL

• Molecular Formula: C10H11F4NO
• Molecular Weight: 237.19 g/mol
• IUPAC Name: (1S,2S)-1-amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-ol
• InChI: InChI=1S/C10H11F4NO/c1-5(16)9(15)7-4-6(10(12,13)14)2-3-8(7)11/h2-5,9,16H,15H2,1H3/t5-,9+/m0/s1
• InChI Key: SUUOCLKJLSRBMO-SSDLBLMSSA-N
• Isomeric SMILES: C[C@@H]([C@H](C1=C(C=CC(=C1)C(F)(F)F)F)N)O
• Canonical SMILES: CC(C(C1=C(C=CC(=C1)C(F)(F)F)F)N)O

Description

(1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL is a chiral amino alcohol derivative featuring a fluorinated aromatic ring. Key properties include:

• Molecular Formula: C₁₀H₁₁F₄NO
• Molecular Weight: 237.19 g/mol
• Substituents: A 2-fluoro and 5-trifluoromethyl group on the phenyl ring . Its fluorine-rich structure suggests enhanced metabolic stability and lipophilicity compared to non-fluorinated analogues.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-fluoro-5-(trifluoromethyl)benzaldehyde and a suitable chiral amine.

Formation of Intermediate: The aldehyde undergoes a condensation reaction with the chiral amine to form an imine intermediate.

Reduction: The imine intermediate is then reduced using a reducing agent like sodium borohydride or lithium aluminum hydride to yield the desired amino alcohol.

Industrial Production Methods

Industrial production methods for this compound may involve optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and the use of advanced catalysts can be employed to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

(1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL can undergo various chemical reactions, including:

Oxidation: The amino alcohol can be oxidized to form corresponding ketones or aldehydes.

Reduction: Further reduction can lead to the formation of secondary or tertiary amines.

Substitution: The aromatic ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or nucleophiles like sodium methoxide can be employed.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

(1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The fluorinated aromatic ring enhances its binding affinity and specificity, while the amino alcohol moiety can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

Key Structural Analogues

The compound is compared to two closely related derivatives from Parchem Chemicals (–6), differing in substituent type, position, and stereochemistry:

Compound Name	CAS	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
(1S,2S)-1-Amino-1-[2-fluoro-5-(trifluoromethyl)phenyl]propan-2-OL	1269806-12-3	C₁₀H₁₁F₄NO	2-F, 5-CF₃	237.19	High fluorine content; strong electron-withdrawing effects
(1S,2S)-1-Amino-1-(2-chloro-6-fluorophenyl)propan-2-OL	1323966-28-4	C₉H₁₁ClFNO	2-Cl, 6-F	203.64 (calc.)	Chlorine increases lipophilicity; reduced steric bulk compared to CF₃
(1R,2S)-1-Amino-1-[3-chloro-4-(trifluoromethyl)phenyl]propan-2-OL	1392212-91-7	C₁₀H₁₁ClF₃NO	3-Cl, 4-CF₃	253.65 (calc.)	Chlorine at meta position; altered electronic profile

Substituent Effects on Physicochemical Properties

• Halogen Differences : Chlorine substituents (e.g., in CAS 1323966-28-4) increase lipophilicity (logP) but may reduce metabolic stability compared to fluorine .
• Positional Effects : The 2-fluoro and 5-CF₃ arrangement in the target compound creates a para-substituted electronic asymmetry, whereas 3-Cl/4-CF₃ in CAS 1392212-91-7 introduces steric and electronic variations .

Stereochemical Considerations

• The (1S,2S) configuration in the target compound and CAS 1323966-28-4 contrasts with the (1R,2S) configuration in CAS 1392212-91-7. This difference could lead to divergent binding affinities in chiral environments (e.g., enzyme active sites) .